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Compound of Interest

Compound Name: Cyclopentane-d10

CAS No.: 7426-92-8

Cat. No.: B1368679

Get Quote

Cyclopentane-d10 (C₅D₁₀) is the deuterated isotopologue of cyclopentane, a highly flammable

alicyclic hydrocarbon. In the fields of pharmaceutical research, materials science, and chemical

analysis, deuterated solvents like Cyclopentane-d10 are indispensable tools. They serve as

non-interfering media in Nuclear Magnetic Resonance (NMR) spectroscopy, act as tracers in

metabolic studies, and are used to probe reaction mechanisms. However, the physical and

chemical properties that make it a useful solvent also present significant safety challenges.

While isotopic labeling has a negligible effect on its chemical hazards, it is crucial for all

laboratory personnel to recognize that Cyclopentane-d10 shares the same risk profile as its

non-deuterated counterpart.

This guide provides a comprehensive framework for the safe handling and storage of

Cyclopentane-d10. It moves beyond a simple checklist of precautions to explain the scientific

principles underpinning these safety protocols. By understanding the causality behind each

recommendation, researchers can cultivate a proactive safety culture and mitigate the inherent

risks associated with this volatile and flammable compound.
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Section 1: Hazard Identification and Core Safety
Principles
The primary hazards associated with Cyclopentane-d10 stem from its high volatility and

flammability. Its vapors are dense and can accumulate, creating an environment ripe for

ignition. A thorough understanding of its properties is the foundation of a robust safety protocol.

Physicochemical Properties and Associated Risks
The physical characteristics of Cyclopentane-d10 dictate the necessary safety controls. Its low

flash point and wide explosive limits mean that a flammable atmosphere can form easily at

standard laboratory temperatures.
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Property Value
Implication for Safe
Handling

Chemical Formula C₅D₁₀[1]
Deuterated, but hazard profile

is identical to Cyclopentane.

CAS Number 7426-92-8[1]
For specific identification of the

deuterated compound.

Appearance
Colorless liquid with a petrol-

like odor[2]

Odor is not a reliable indicator

of hazardous concentrations.

Boiling Point ~49°C (120°F)[2][3]
Highly volatile; readily forms

vapors at room temperature.

Flash Point As low as -37°C (-35°F)[2][3]

Critical Hazard: Can be ignited

by sparks or hot surfaces

under most ambient

conditions.[4]

Vapor Density ~2.4 (Air = 1.0)[3]

Vapors are heavier than air

and will accumulate in low-

lying areas like floor drains and

sumps, creating a hidden

ignition risk.[5][6]

Explosive Limits
1.1% to 8.7% by volume in

air[1][2]

A wide flammable range

increases the likelihood of an

explosive mixture forming.

Autoignition Temp. 361°C (682°F)[1][3]

The substance can ignite

without a spark if it contacts a

surface at this temperature.

Solubility in Water Insoluble[2][4]

Will float on water; in case of a

spill, it can spread across a

water surface.

Health Hazards
While the primary risk is fire, exposure to Cyclopentane-d10 can also pose health risks:
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Inhalation: Vapors can cause central nervous system depression, leading to dizziness,

headache, nausea, and in high concentrations, unconsciousness.[4][5]

Skin Contact: May cause skin irritation, and prolonged or repeated contact can lead to dry,

cracked skin (dermatitis).[1][5]

Eye Contact: Can cause irritation and redness.[1][5]

Ingestion: Highly dangerous due to its aspiration hazard. If swallowed, the liquid can be

drawn into the lungs, causing severe chemical pneumonitis, which can be fatal.[4] Vomiting

should not be induced.

Section 2: Engineering Controls and Personal
Protective Equipment (PPE)
A multi-layered approach to safety, starting with robust engineering controls and supplemented

by appropriate PPE, is essential. The goal is to minimize the potential for exposure and ignition

at every step.

Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate the hazard from the user.

Chemical Fume Hood: All handling of Cyclopentane-d10, including transfers, weighing, and

solution preparation, must be conducted inside a certified chemical fume hood.[1] This

ensures that vapors are captured and exhausted safely.

Ventilation: The laboratory must be well-ventilated to prevent the accumulation of vapors.[3]

[7] Ventilation systems should be designed to provide air changes that keep concentrations

well below the lower explosive limit (LEL).

Explosion-Proof Equipment: All electrical equipment used in areas where Cyclopentane-d10
is handled or stored (e.g., refrigerators, stir plates, vacuum pumps) must be rated as

explosion-proof or intrinsically safe.[3][7] This prevents electrical sparks from becoming an

ignition source.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/498
https://balchem.com/wp-content/uploads/2024/11/10015gb_CLP_II_134_ATP4_0000_cyclopentaan_balchem.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0236_2.pdf
https://balchem.com/wp-content/uploads/2024/11/10015gb_CLP_II_134_ATP4_0000_cyclopentaan_balchem.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0236_2.pdf
https://balchem.com/wp-content/uploads/2024/11/10015gb_CLP_II_134_ATP4_0000_cyclopentaan_balchem.pdf
https://cameochemicals.noaa.gov/chemical/498
https://www.benchchem.com/product/b1368679/docs?utm_src=pdf-body#introduction-understanding-cyclopentane-d10-in-a-research-context
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0236_2.pdf
https://www.cpchem.com/sites/default/files/2022-08/01770542.pdf
https://www.chemos.de/import/data/msds/GB_en/287-92-3-A0002230-GB-en.pdf
https://www.benchchem.com/product/b1368679/docs?utm_src=pdf-body#introduction-understanding-cyclopentane-d10-in-a-research-context
https://www.cpchem.com/sites/default/files/2022-08/01770542.pdf
https://www.chemos.de/import/data/msds/GB_en/287-92-3-A0002230-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1368679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Grounding and Bonding: Static electricity is a significant ignition risk.[5] All metal containers

and equipment used for transferring the liquid must be properly grounded and bonded to

dissipate static charge.[6][7]

Personal Protective Equipment (PPE): The Last Barrier
PPE is required even when engineering controls are in place.

Eye Protection: Safety glasses with side shields are mandatory at a minimum.[1] When there

is a risk of splashing, chemical splash goggles should be worn.[6]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile gloves, tested to EN

374 standards).[6][7] It is critical to check the glove manufacturer's compatibility data for

breakthrough time. Gloves should be inspected before use and disposed of immediately if

contaminated.[1]

Protective Clothing: A flame-retardant lab coat should be worn and kept fastened.[6] Do not

wear clothing made of synthetic materials like polyester, which can melt onto the skin in a

fire.

Respiratory Protection: Typically not required when work is performed in a properly

functioning fume hood. However, if engineering controls are insufficient or during an

emergency response, a NIOSH-approved respirator with organic vapor cartridges is

necessary.[1][3][6]

Section 3: Standard Operating Procedures for
Handling and Storage
Adherence to standardized protocols is crucial for minimizing risk. These procedures should be

incorporated into the laboratory's chemical hygiene plan.

Protocol for Safe Handling and Transfer
Preparation: Before starting, ensure the fume hood is operational and the work area is clear

of clutter and ignition sources (e.g., hot plates, open flames, non-rated electrical equipment).

[1][5][7]
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Don PPE: Put on all required PPE, including a flame-retardant lab coat, safety goggles, and

chemical-resistant gloves.

Grounding: For transfers between metal containers, securely attach bonding and grounding

wires to both the dispensing and receiving containers to prevent static discharge.

Dispensing: Use a funnel for transfers to minimize splashing. Pour slowly and carefully.

Capping: Immediately and tightly cap all containers after use to prevent vapor release.[5][7]

Waste: Dispose of contaminated materials (e.g., gloves, absorbent pads) in a designated,

sealed hazardous waste container.

Cleanup: Decontaminate the work surface after completion. Wash hands thoroughly with

soap and water after removing gloves.[6][7]

Requirements for Safe Storage
Proper storage is as critical as safe handling to prevent fires and accidents.

Location: Store Cyclopentane-d10 in a designated, approved flammable liquids storage

cabinet.[5] These cabinets are designed to contain fires for a limited time.

Environment: The storage area must be cool, dry, and well-ventilated, away from direct

sunlight and heat sources.[3][5][7]

Ignition Sources: Ensure the storage area is free of all potential ignition sources, including

sparks, open flames, and hot surfaces.[3][7] "No Smoking" signs should be prominently

displayed.[3][7]

Container Integrity: Keep containers tightly closed to prevent vapor leakage.[3] Containers

should be in good condition and properly labeled.

Segregation: Store Cyclopentane-d10 away from incompatible materials, especially strong

oxidizing agents (e.g., nitrates, peroxides, chlorine), with which it can react violently.[4][5][6]

Section 4: Emergency Response Protocols
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Preparedness is key to effectively managing an incident. All personnel must be familiar with

these procedures.

Spill Response
The immediate priority is to prevent ignition and contain the spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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